αC-Conotoxin-PrXA

• Molecular Formula: C160H249N43O44S2
• Molecular Weight: 3541.1 Da
• Appearance: White lyophilized solidPurity rate: > 95 %AA sequence: Thr-Tyr-Gly-Ile-Tyr-Asp-Ala-Lys-Pro-Hyp-Phe-Ser-Cys13-Ala-Gly-Leu-Arg-Gly-Gly-Cys20-Val-Leu-Pro-Hyp-Asn-Leu-Arg-Hyp-Lys-Phe-Lys-Glu-NH2Disulfide bonds: Cys13-Cys20Length (aa): 32

Classical α-conotoxins (GI, MI) used for muscle nAChR studies cause confounding off-target effects at neuronal receptors, compromising SAR reproducibility. αC-Conotoxin PrXA solves this: • Dual near-equipotent blockade: IC50 1.8 nM (adult α1β1εδ) and 3.0 nM (fetal α1β1γδ) • >5,000-fold selectivity over neuronal nAChRs-negligible off-target binding at 10 μM • Single-disulfide scaffold simplifies synthesis, mutagenesis, and structural studies Supplied >98% pure lyophilized, with full analytical documentation.

αC-Conotoxin PrXA: A New Class of Muscle nAChR Antagonist

αC-Conotoxin PrXA (αC-PrXA) is a 32-amino acid peptide toxin containing a single disulfide bond (Cys13–Cys20), originally isolated from the venom of the fish-hunting marine snail Conus parius [1]. It is the founding member of the αC-conotoxin family, a structurally and genetically distinct lineage among nicotinic acetylcholine receptor (nAChR) antagonists [1]. Unlike classical α- and αA-conotoxins that possess two disulfide bonds, αC-PrXA adopts a three-dimensional fold most closely resembling waglerins from snake venom [1]. The peptide acts as a competitive antagonist at the muscle-type nAChR, with ultra-high specificity for the neuromuscular junction over neuronal nAChRs, NMDA receptors, and voltage-gated ion channels [1].

1 Founding member of αC-conotoxin family — single-disulfide scaffold

2 Competitive antagonist selective for muscle-type nAChR over neuronal subtypes

3 Structurally distinct from classical α-conotoxins; supports SAR and novel ligand discovery

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source

αC-Conotoxin PrXA: Why GI, MI, and Waglerin-1 Cannot Substitute

αC-Conotoxin PrXA is not a generic muscle nAChR antagonist; it embodies a structurally and pharmacologically unique entity that cannot be functionally replicated by classical α-conotoxins (e.g., GI, MI) or waglerin-1. Its single disulfide bond and novel αC-conotoxin fold differentiate it from all previously characterized competitive nAChR antagonists [1]. Critically, αC-PrXA simultaneously binds both the α/δ and α/γ subunit interfaces with high affinity, a dual interface engagement profile distinct from waglerin-1 (selective for α/ε) [1]. Moreover, its exceptional selectivity for muscle-type over neuronal nAChRs (>5,000-fold window) far exceeds that of α-conotoxin MI [1][2]. Substituting GI, MI, or waglerin-1 would introduce altered potency, shifted subtype selectivity, and significant off-target activity, compromising experimental reproducibility and invalidating structure-activity relationship (SAR) interpretations [2].

α-Conotoxins GI / MI

Classical two-disulfide α-conotoxins exhibit lower potency and significant neuronal nAChR off-target engagement, which may confound muscle-specific endpoint interpretation.

Waglerin-1

Waglerin-1 selectively targets adult ε-containing receptors with minimal fetal γ-subtype blockade; it cannot replicate the dual adult/fetal silencing achievable with αC-PrXA.

Generic Muscle nAChR Antagonists

Lack of dual α/δ–α/γ interface engagement and the unique αC-conotoxin fold may shift subtype pharmacology and SAR conclusions.

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source
• [2] Alomone Labs. Muscle Specific nAChR Antagonist Explorer Kit product page. Accessed 2026. Section: α-Conotoxin MI. View Source

αC-Conotoxin PrXA: Head-to-Head Evidence vs. Analogs

Adult Muscle nAChR Potency vs. Waglerin-1

αC-PrXA potently inhibits adult mouse muscle α1β1εδ nAChRs with an IC50 of 1.8 nM [1]. The structurally analogous snake toxin Waglerin-1 blocks the same receptor subtype with a substantially higher IC50 of 50 nM [2]. This corresponds to a 27.8-fold potency advantage for αC-PrXA.

Adult Muscle IC50 vs. Waglerin-1

Cross-study comparable

αC-PrXA IC50 = 1.8 nM
Waglerin-1 IC50 = 50 nM
27.8× potency advantage

Supports low-concentration assay workflows; may reduce non-specific effect risk.

Based on heterologous mouse α1β1εδ nAChR electrophysiology data.

Evidence Dimension	Inhibition of adult mouse muscle α1β1εδ nAChR (IC50)
Target Compound Data	IC50 = 1.8 nM
Comparator Or Baseline	Waglerin-1 IC50 = 50 nM
Quantified Difference	27.8-fold more potent
Conditions	Electrophysiology on heterologously expressed mouse muscle nAChRs (αC-PrXA); mouse diaphragm end-plate electrophysiology (Waglerin-1)

Why This Matters

Higher potency permits lower working concentrations, reducing compound consumption, per-assay cost, and the risk of non-specific effects in neuromuscular junction experiments.

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source
• [2] SB-Peptide. Waglerin-1 product technical datasheet. Accessed 2026. View Source

Fetal Muscle nAChR Potency vs. α-Conotoxin GI

αC-PrXA blocks fetal mouse muscle α1β1γδ nAChRs with an IC50 of 3.0 nM [1]. The most widely used muscle nAChR antagonist, α-conotoxin GI, displays a significantly weaker IC50 of 42.0 nM at mouse muscle-type nAChRs [2], yielding a 14-fold potency deficit relative to αC-PrXA.

Fetal Muscle IC50 vs. α-Conotoxin GI

Cross-study comparable

αC-PrXA IC50 = 3.0 nM
α-GI IC50 = 42.0 nM
14× potency gap

Reported potency gap supports sensitive detection at low concentrations.

Fetal α1β1γδ nAChR comparison across expression systems.

Evidence Dimension	Inhibition of fetal mouse muscle α1β1γδ nAChR (IC50)
Target Compound Data	IC50 = 3.0 nM
Comparator Or Baseline	α-Conotoxin GI IC50 = 42.0 nM
Quantified Difference	14-fold more potent
Conditions	Heterologously expressed mouse muscle nAChRs for αC-PrXA; Xenopus oocytes expressing mouse muscle nAChRs for α-conotoxin GI

Why This Matters

The large potency gap means that researchers can detect nAChR modulation at lower toxin concentrations, improving assay sensitivity and minimizing solvent or vehicle interference.

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source
• [2] Luo, S. et al. (2021). The 3/4- and 3/6-Subfamily Variants of α-Conotoxins GI and MI Exhibit Potent Inhibitory Activity against Muscular Nicotinic Acetylcholine Receptors. Marine Drugs, 19(12), 705. doi:10.3390/md19120705. View Source

Muscle Selectivity Over Neuronal nAChRs vs. α-Conotoxin MI

At a concentration of 10 μM (10,000 nM), αC-PrXA exhibits negligible inhibition of neuronal nAChRs, NMDA receptors, and voltage-gated ion channels [1]. In contrast, the commonly used muscle nAChR antagonist α-conotoxin MI inhibits α7 neuronal nAChRs with an IC50 of 8.5 μM (8,500 nM) [2]. The selectivity window for muscle over neuronal receptors is estimated at >5,000-fold for αC-PrXA versus approximately 1,200-fold for MI, meaning αC-PrXA is at least 4-fold more selective.

Neuronal Selectivity vs. α-Conotoxin MI

Cross-study comparable

αC-PrXA: negligible neuronal block at 10 µM
α-MI: α7 IC50 = 8.5 µM
>5,000× muscle selectivity

Supports muscle nAChR-specific endpoint interpretation without neuronal interference.

Panel included nAChR subtypes, NMDA, and voltage-gated channels.

Evidence Dimension	Inhibition of neuronal α7 nAChR and off-target panel
Target Compound Data	Negligible inhibition at 10 μM (IC50 >>10,000 nM for α7)
Comparator Or Baseline	α-Conotoxin MI IC50 = 8.5 μM at α7
Quantified Difference	Selectivity ratio (muscle/neuronal) >5,000 for αC-PrXA vs ~1,200 for MI; >4-fold improved selectivity
Conditions	Panel of neuronal nAChR subtypes, NMDA receptors, and voltage-gated channels for αC-PrXA; α7 nAChR expressed in Xenopus oocytes for MI

Why This Matters

Cleaner pharmacological profile ensures that observed effects in mixed-tissue preparations are attributable solely to muscle nAChR blockade, eliminating confounding neuronal receptor engagement.

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source
• [2] Alomone Labs. Muscle Specific nAChR Antagonist Explorer Kit product page. Accessed 2026. Section: α-Conotoxin MI. View Source

Single Disulfide Bond Scaffold Distinct from Classical α-Conotoxins

αC-PrXA possesses only a single disulfide bond (Cys13–Cys20) and adopts a three-dimensional fold that is structurally distinct from all previously characterized conotoxins that competitively antagonize nAChRs [1]. These classical antagonists—including α-conotoxins GI and MI—belong to the α- or αA-conotoxin families and invariably contain two disulfide bonds [1]. The unique scaffold of αC-PrXA provides unexplored chemical space for SAR exploration and patent protection.

Scaffold Novelty

Class-level inference

Single disulfide bond (Cys13–Cys20)
αC-conotoxin fold
vs. classical two-disulfide α-conotoxins

Unique scaffold may support novel pharmacophore exploration and IP-protected chemical space.

NMR-derived structure; distinct from α- and αA-families.

Evidence Dimension	Disulfide bond count and structural family classification
Target Compound Data	Single disulfide bond (Cys13–Cys20); αC-conotoxin family
Comparator Or Baseline	α-Conotoxins GI and MI: two disulfide bonds; α-conotoxin family
Quantified Difference	Qualitative: αC vs α-family scaffold; single vs double disulfide connectivity
Conditions	NMR spectroscopy and sequence analysis (Jimenez et al., 2007)

Why This Matters

For laboratories pursuing novel nAChR ligand discovery or filing composition-of-matter patents, the αC-PrXA scaffold offers an intellectual property advantage and a distinct pharmacophore not accessible with conventional α-conotoxins.

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source

Dual Blockade of Adult and Fetal nAChRs vs. Waglerin-1

αC-PrXA potently inhibits both adult α1β1εδ and fetal α1β1γδ muscle nAChRs with IC50 values of 1.8 nM and 3.0 nM, respectively (a potency ratio of just ~1.7) [1]. Waglerin-1, in contrast, is highly selective for the adult ε-containing receptor (IC50 50 nM) and displays approximately 2,000-fold lower affinity for the fetal γ-containing subtype [2]. This fundamental difference means that Waglerin-1 cannot substitute for αC-PrXA in experiments requiring simultaneous blockade of both receptor populations.

Dual Adult/Fetal Blockade vs. Waglerin-1

Cross-study comparable

αC-PrXA: adult IC50 1.8 nM, fetal IC50 3.0 nM
Waglerin-1: adult IC50 50 nM, fetal ~2,000× weaker

Dual receptor coverage may simplify developmental pharmacology study design.

Simultaneous adult ε and fetal γ subunit engagement confirmed.

Evidence Dimension	Inhibitory potency across adult (α1β1εδ) and fetal (α1β1γδ) muscle nAChR subtypes
Target Compound Data	Adult IC50 = 1.8 nM; Fetal IC50 = 3.0 nM (ratio 1.7)
Comparator Or Baseline	Waglerin-1: Adult IC50 = 50 nM; Fetal affinity ~2,000-fold lower
Quantified Difference	αC-PrXA achieves high-potency dual blockade; Waglerin-1 is limited to adult ε-containing receptor only
Conditions	Heterologously expressed mouse nAChRs for αC-PrXA; radioligand binding and electrophysiology for Waglerin-1

Why This Matters

A single antagonist can replace two separate reagents in developmental or comparative pharmacology studies, reducing experimental complexity, variability, and procurement costs.

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source
• [2] SB-Peptide. Waglerin-1 product technical datasheet. Accessed 2026. View Source

αC-Conotoxin PrXA: Applications in Neuromuscular & Drug Discovery

Neuromuscular Junction Electrophysiology Across Developmental Stages

αC-PrXA's dual, near-equipotent blockade of adult α1β1εδ (IC50 1.8 nM) and fetal α1β1γδ (IC50 3.0 nM) muscle nAChRs [1] makes it the preferred antagonist for electrophysiological studies of the neuromuscular junction where both receptor subtypes co-exist. Unlike waglerin-1, which fails to block the fetal receptor, a single application of αC-PrXA ensures complete and reproducible silencing of postsynaptic ACh responses, irrespective of the developmental subunit composition [2].

Aptamer & Antibody Toxin Neutralization Assays

The ultra-high specificity of αC-PrXA for muscle nAChRs—with negligible effect on neuronal receptors, NMDA receptors, or voltage-gated ion channels at 10 μM [1]—qualifies it as a highly reliable target toxin for developing and benchmarking aptamer-based or small-molecule antidotes. Its clean off-target profile minimizes confounding factors in neutralization efficacy readouts, as validated in recent in vivo proof-of-concept studies [3].

Selectivity Profiling for Muscle nAChR Drug Discovery

For screening programs aimed at muscle nAChR modulators, αC-PrXA serves as a definitive reference antagonist with a demonstrated selectivity window exceeding 5,000-fold over neuronal nAChRs [1]. Its use in selectivity panels reduces false-positive hits compared to less discriminating antagonists such as α-conotoxin MI, which inhibits α7 neuronal nAChRs at low-micromolar concentrations [4].

Structural Biology & SAR of Novel Conotoxin Folds

As the defining member of the αC-conotoxin family with a single disulfide bond [1], αC-PrXA provides a structurally simplified scaffold for NMR and X-ray crystallography studies of peptide-receptor interactions. Its reduced disulfide complexity—relative to two-disulfide α-conotoxins—facilitates chemical synthesis, alanine-scanning mutagenesis, and computational docking studies, accelerating structure-guided analog design [1].

Application

Selection Property

Validation Focus

Neuromuscular junction electrophysiology across developmental stages

Dual blockade of adult α1β1εδ and fetal α1β1γδ nAChR

Reproducible postsynaptic silencing independent of subunit composition

Aptamer & antibody toxin neutralization assays

Ultra-high muscle nAChR specificity; negligible off-target activity at 10 µM

Minimized confounding receptor engagement in neutralization endpoint readouts

Selectivity profiling for muscle nAChR drug discovery

Definitive reference antagonist with >5,000× selectivity over neuronal nAChRs

Reduced false-positive hits in selectivity panel screening

Structural biology & SAR of novel conotoxin folds

Single-disulfide αC-conotoxin scaffold, simplified for synthesis and mutagenesis

Facilitated alanine scanning, NMR/X-ray studies, and computational docking

• [1] Jimenez, E.C., Olivera, B.M., Teichert, R.W. (2007). AlphaC-conotoxin PrXA: a new family of nicotinic acetylcholine receptor antagonists. Biochemistry, 46(30), 8717–8724. doi:10.1021/bi700582m. View Source
• [2] SB-Peptide. Waglerin-1 product technical datasheet. Accessed 2026. View Source
• [3] El-Aziz, T.M.A. et al. (2017). Efficient functional neutralization of lethal peptide toxins in vivo by oligonucleotides. Scientific Reports, 7, 7202. doi:10.1038/s41598-017-07554-5. View Source
• [4] Alomone Labs. Muscle Specific nAChR Antagonist Explorer Kit product page. Accessed 2026. Section: α-Conotoxin MI. View Source